Cas no 2411242-40-3 (2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide)

• Product Name: 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide
• CAS No: 2411242-40-3
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5355113
• PubChem ID: 146098306
• Update Time: 2025-05-21

2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(2-methoxypyridin-4-yl)cyclopropyl]acetamide
• Z3952175142
• 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide

• Inchi： 1S/C11H13ClN2O2/c1-16-10-6-8(2-5-13-10)11(3-4-11)14-9(15)7-12/h2,5-6H,3-4,7H2,1H3,(H,14,15)
• InChI Key： VJJQTAYRUOFLIM-UHFFFAOYSA-N
• SMILES： ClCC(NC1(C2C=CN=C(C=2)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2

Additional information on 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide

Recent Advances in the Study of 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide (CAS: 2411242-40-3)

The compound 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide (CAS: 2411242-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetamide core and methoxypyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy. Researchers have employed molecular docking and kinetic assays to elucidate its binding affinity and inhibitory kinetics, revealing a competitive inhibition pattern.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies in rodent models have indicated favorable absorption and distribution properties, with moderate plasma protein binding and acceptable metabolic stability. These findings underscore the compound's potential as a lead candidate for further optimization. However, challenges such as bioavailability and off-target effects remain to be addressed in subsequent research phases.

The synthetic route for 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide has also been refined in recent work. Novel methodologies involving palladium-catalyzed cross-coupling reactions have been reported, enabling higher yields and improved purity. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Looking ahead, the compound's therapeutic potential is being evaluated in disease-specific models, including oncology and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside. Future research directions may include structural modifications to enhance efficacy and reduce toxicity, as well as combination studies with existing therapeutics.

In conclusion, 2-chloro-N-1-(2-methoxypyridin-4-yl)cyclopropylacetamide represents a promising scaffold in drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a compelling candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and address remaining challenges.